Cas no 2228655-30-7 (3,3-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine
• CAS No: 2228655-30-7
• MF: C₉H₁₃F₂N₃
• MW: 201.216428518295
• CID: 5999107
• PubChem ID: 165632290
• Update Time: 2025-10-29

3,3-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine
• [3,3-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclobutyl]methanamine
• EN300-1961223
• 2228655-30-7

• Inchi： 1S/C9H13F2N3/c1-14-7(2-3-13-14)8(6-12)4-9(10,11)5-8/h2-3H,4-6,12H2,1H3
• InChI Key： YMKQORKDYQULAD-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CC=NN2C)(CN)C1)F

Computed Properties

• Exact Mass: 201.10775375g/mol
• Monoisotopic Mass: 201.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,3-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine

Introduction to 3,3-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine (CAS No. 2228655-30-7)

3,3-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2228655-30-7, represents a promising candidate for further exploration in drug discovery and development. The presence of both difluoro and pyrazole moieties in its molecular framework suggests potential bioactivity, making it a subject of interest for researchers seeking novel therapeutic agents.

The molecular structure of 3,3-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine consists of a cyclobutyl backbone substituted with a methylpyrazole group at the 1-position and two fluorine atoms at the 3-position. This arrangement confers distinct electronic and steric properties that may influence its interactions with biological targets. The pyrazole ring is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules, known for its ability to engage with various biological receptors and enzymes.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into pharmaceutical candidates has been widely recognized as a strategy to optimize drug-like properties. The difluoro substitution in 3,3-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine aligns with this trend, potentially contributing to its suitability as a lead compound in medicinal chemistry.

The methylpyrazole moiety further enhances the complexity and potential bioactivity of this compound. Pyrazole derivatives have been extensively studied for their role in various biological processes, including anti-inflammatory, antimicrobial, and anticancer activities. The structural flexibility offered by the cyclobutyl ring combined with the electron-withdrawing effect of the fluorine atoms may facilitate optimal positioning within active sites of target proteins or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. These tools have been instrumental in identifying promising candidates like 3,3-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine for further experimental validation. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation.

The synthesis of 3,3-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of fluorinated heterocycles. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination protocols have been successfully applied to construct the desired framework efficiently. These advancements have opened new avenues for accessing structurally diverse libraries of compounds for drug discovery.

In the context of medicinal biology, the exploration of novel scaffolds like 3,3-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine is crucial for overcoming resistance mechanisms associated with existing therapeutics. The unique combination of functional groups in this compound may enable it to interact with biological targets in ways that conventional drugs do not. This potential for novelty is highly valued in pharmaceutical research, where identifying new chemical entities (NCEs) is essential for addressing unmet medical needs.

Furthermore, the use of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive compounds from large libraries. By leveraging automated platforms capable of testing thousands of compounds against various biological assays simultaneously, researchers can rapidly screen candidates like 3,3-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine for desired activities. This approach has significantly reduced the time required to move from discovery to preclinical development.

The chemical properties of this compound also make it an attractive candidate for further derivatization studies. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological profile to enhance potency or selectivity. Such modifications are often guided by structural insights gained from X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic strategies. Compounds like 3,3-difluoro-1-(1-methyl-1H-pyrazol-5-yl)cyclobutylmethanamine, with their unique structural features and potential bioactivity, represent valuable contributions to this effort. They serve as building blocks for future drug candidates that could address a wide range of health challenges.

In conclusion,3,3-difluoro-1-(1-methyl-1H-pyrazol-5-y lcyclobutylmethanamine (CAS No. 2228655- 30- 7) stands out as a compelling subject for pharmaceutical research due to its structural complexity and promising bioactivity profile. The combination of functional groups, including the difluoro and methylpyrazole moieties, positions it as a potential lead compound for developing novel therapeutics. With ongoing advancements in synthetic chemistry, computational modeling, and screening technologies, this compound holds significant promise for future medical applications.